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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B608434 Get Quote

This guide provides detailed, step-by-step instructions for the proper and safe disposal of (R)-L
888607, also known as Varenicline (CAS Number: 249296-44-4). Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to prevent environmental

contamination. Researchers, scientists, and drug development professionals should familiarize

themselves with these protocols before handling this compound.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE) to mitigate risks of exposure. (R)-L 888607 is classified as harmful

if swallowed and can cause skin and serious eye irritation.[1]

Required PPE:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[2]

Hand Protection: Wear appropriate chemical-resistant gloves. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[1]

Body Protection: A complete suit protecting against chemicals is recommended. The type of

protective equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[1]
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Respiratory Protection: For nuisance exposures or if dust is generated, use a type P95 (US)

or type P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator cartridges.[1]

II. Step-by-Step Disposal Protocol for (R)-L 888607
The primary method for the disposal of (R)-L 888607 is through a licensed professional waste

disposal service.[1]

Collection of Waste:

Carefully collect the waste material, avoiding the creation of dust.[3][4]

Sweep up and shovel the material.[3][4]

Place the waste in a suitable, clearly labeled, and closed container to await disposal.[3][4]

Arranging for Disposal:

Contact a licensed chemical destruction plant for removal and disposal.[2]

Alternatively, controlled incineration with flue gas scrubbing is a suitable disposal method.

[2]

Crucially, do not discharge (R)-L 888607 into sewer systems or allow it to contaminate

water, foodstuffs, feed, or seed.[2]

Disposal of Contaminated Packaging:

Containers that held (R)-L 888607 can be triple-rinsed (or the equivalent).[2]

After thorough cleaning, the containers may be offered for recycling or reconditioning.[2]

Alternatively, puncture the packaging to render it unusable for other purposes and then

dispose of it in a sanitary landfill.[2]

For combustible packaging materials, controlled incineration with flue gas scrubbing is a

possible disposal option.[2]
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III. Spill Management
In the event of a spill, follow these steps to contain and clean the area:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Contain the Spill: Prevent the spread of the material.

Clean-up:

Pick up and arrange for disposal without creating dust.[1][3][4]

Sweep up and shovel the spilled material.[1][3][4]

Place the collected material into a suitable, closed container for disposal.[1][3][4]

IV. Quantitative Data Summary
While specific quantitative data on disposal parameters for (R)-L 888607 is limited in the

provided resources, the following table summarizes its key identifiers and hazard

classifications.

Parameter Value Reference

Chemical Name Varenicline [2][3][5]

CAS Number 249296-44-4 [1][2][3][4][5]

Molecular Formula C13H13N3 [3]

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[1]

Specific Target Organ Toxicity
Category 3 (May cause

respiratory irritation)
[1]
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V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (R)-L
888607.
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Start: (R)-L 888607 Waste Generated

Step 1: Don Appropriate
Personal Protective Equipment (PPE)

Step 2: Collect Waste Material
(Avoid Dust Generation)

Step 3: Place in a Suitable,
Labeled, and Closed Container

Step 4: Select Disposal Method

Controlled Incineration with
Flue Gas Scrubbing

Option A

Licensed Chemical
Destruction Plant

Option B

Prohibited: Do Not
Discharge to Sewer

Step 5: Handle Contaminated Packaging

Triple-Rinse Packaging

Recycle or Recondition
Puncture and Dispose

in Sanitary Landfill

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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